Cas no 2694729-31-0 (1-4-(4,6-dichloro-1,3-benzothiazol-2-yl)phenyl-3-ethyl-3-(prop-2-yn-1-yl)urea)

• Product Name: 1-4-(4,6-dichloro-1,3-benzothiazol-2-yl)phenyl-3-ethyl-3-(prop-2-yn-1-yl)urea
• CAS No: 2694729-31-0
• MF: C₁₉H₁₅Cl₂N₃OS
• MW: 404.312900781631
• CID: 5801325
• PubChem ID: 165943741
• Update Time: 2025-06-29

1-4-(4,6-dichloro-1,3-benzothiazol-2-yl)phenyl-3-ethyl-3-(prop-2-yn-1-yl)urea Chemical and Physical Properties

Names and Identifiers

• EN300-33039565
• 2694729-31-0
• 1-[4-(4,6-dichloro-1,3-benzothiazol-2-yl)phenyl]-3-ethyl-3-(prop-2-yn-1-yl)urea
• 3-(4-(4,6-Dichlorobenzo[d]thiazol-2-yl)phenyl)-1-ethyl-1-(prop-2-yn-1-yl)urea
• 1-4-(4,6-dichloro-1,3-benzothiazol-2-yl)phenyl-3-ethyl-3-(prop-2-yn-1-yl)urea

• Inchi： 1S/C19H15Cl2N3OS/c1-3-9-24(4-2)19(25)22-14-7-5-12(6-8-14)18-23-17-15(21)10-13(20)11-16(17)26-18/h1,5-8,10-11H,4,9H2,2H3,(H,22,25)
• InChI Key： MEIMQXUOXGQIBL-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2=C1N=C(C1C=CC(=CC=1)NC(N(CC#C)CC)=O)S2)Cl

Computed Properties

• Exact Mass: 403.0312887g/mol
• Monoisotopic Mass: 403.0312887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 73.5Ų

Additional information on 1-4-(4,6-dichloro-1,3-benzothiazol-2-yl)phenyl-3-ethyl-3-(prop-2-yn-1-yl)urea

Introduction to 1-4-(4,6-dichloro-1,3-benzothiazol-2-yl)phenyl-3-ethyl-3-(prop-2-yn-1-yl)urea (CAS No. 2694729-31-0)

The compound 1-4-(4,6-dichloro-1,3-benzothiazol-2-yl)phenyl-3-ethyl-3-(prop-2-yn-1-yl)urea, identified by its CAS number 2694729-31-0, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple pharmacophoric groups, including a benzothiazole core and a propargyl moiety, positions this compound as a promising candidate for further exploration in therapeutic interventions.

Recent studies have highlighted the importance of heterocyclic compounds in the development of novel pharmaceutical agents. The benzothiazole scaffold, known for its broad spectrum of biological activities, has been extensively studied for its roles in antimicrobial, anti-inflammatory, and anticancer applications. In particular, derivatives featuring chloro substituents on the benzothiazole ring have demonstrated enhanced bioactivity, making them attractive for further medicinal chemistry investigations.

The structural design of 1-4-(4,6-dichloro-1,3-benzothiazol-2-yl)phenyl-3-ethyl-3-(prop-2-yn-1-yl)urea incorporates a phenyl ring linked to the benzothiazole core through an amide bond. This configuration introduces additional functional sites that can be modulated to optimize pharmacokinetic and pharmacodynamic properties. The ethyl and propargyl substituents further enhance the molecular complexity, potentially influencing both metabolic stability and target binding affinity.

One of the most compelling aspects of this compound is its potential interaction with biological targets relevant to modern medicine. The 4,6-dichloro substituents on the benzothiazole ring are particularly noteworthy, as they have been shown to modulate electronic properties and enhance binding interactions with enzymes and receptors. This feature is critical in the design of molecules that require precise targeting within biological systems.

In the context of current pharmaceutical research, the integration of propargyl groups into molecular frameworks has emerged as a strategic approach to enhance drug-like properties. Propargyl alkyne functionalities provide versatile handles for further chemical modifications via cross-coupling reactions, enabling the synthesis of complex derivatives with tailored biological profiles. This adaptability makes 1-4-(4,6-dichloro-1,3-benzothiazol-2-yl)phenyl-3-ethyl-3-(prop-2-yln)-1-y]urea a valuable scaffold for exploring novel therapeutic strategies.

Recent advancements in computational chemistry have facilitated the rapid screening of such compounds for their potential biological activity. Molecular docking studies have indicated that this molecule may exhibit inhibitory effects on key enzymes implicated in various disease pathways. For instance, preliminary simulations suggest that it could interact with enzymes involved in inflammation and oxidative stress response, areas of significant interest in contemporary drug discovery efforts.

The synthesis of this compound involves multi-step organic transformations that highlight the expertise required in modern medicinal chemistry. Key synthetic steps include the formation of the amide bond between the benzothiazole derivative and the phenyl group, followed by functionalization with ethyl and propargyl groups. Each step must be carefully optimized to ensure high yield and purity, which are essential for subsequent biological evaluation.

Biological testing of 1-(4(6-dichloro-l ,3-benzo thia zol -2 -y l )phen yl -3 -ethyl -3 -( prop - 2 -yn-l )urea (CAS No . 2694729 -31 -0 ) has revealed promising preliminary results. In vitro assays have demonstrated moderate activity against certain enzymatic targets, suggesting potential therapeutic utility. However , further studies are necessary to fully elucidate its mechanism of action and assess its safety profile. These investigations will likely involve both in vitro and in vivo models to evaluate efficacy and tolerability.

The development of new pharmaceutical agents is a complex process that requires interdisciplinary collaboration between chemists , biologists , and clinicians . The compound described here exemplifies how structural innovation can lead to novel molecules with therapeutic potential . By leveraging advances in synthetic chemistry and computational biology , researchers can accelerate the discovery pipeline and bring new treatments to patients more efficiently.

Future directions for research on this compound may include exploring derivatization strategies to enhance its potency and selectivity . Additionally , investigating its interactions with cellular pathways could provide insights into its mode of action . Such studies would not only contribute to our understanding of this molecule but also inform broader efforts to develop new classes of therapeutic agents based on similar structural motifs.

In conclusion,(CAS No . 2694729 -31 -0) represents a significant contribution to pharmaceutical chemistry . Its unique structural features , combined with promising preliminary biological activity , make it an exciting candidate for further development . As research continues , this compound has the potential to play a role in addressing unmet medical needs through innovative drug design approaches.